Cas no 30467-62-0 (4H-Pyrazol-4-one,3,5-dihydro-3,3,5,5-tetramethyl-)

30467-62-0 structure
Product name:4H-Pyrazol-4-one,3,5-dihydro-3,3,5,5-tetramethyl-
4H-Pyrazol-4-one,3,5-dihydro-3,3,5,5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyrazol-4-one,3,5-dihydro-3,3,5,5-tetramethyl-
- 4H-Pyrazole-4-one, 3,5-dihydro-3,3,5,5-tetramethyl-
- 3,3,5,5-tetramethylpyrazol-4-one
- AKOS006279475
- 30467-62-0
- 3,3,5,5-tetramethyl-3,5-dihydro-pyrazol-4-one
- SCHEMBL10962613
- 4H-Pyrazole-4-one,3,5-dihydro-3,3,5,5-tetramethyl-
- DTXSID70184543
-
- Inchi: InChI=1S/C7H12N2O/c1-6(2)5(10)7(3,4)9-8-6/h1-4H3
- InChI Key: IOJIPAUDDGMFOR-UHFFFAOYSA-N
- SMILES: CC1(C)C(=O)C(C)(C)N=N1
Computed Properties
- Exact Mass: 140.09506
- Monoisotopic Mass: 140.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.8Ų
- XLogP3: 1.4
Experimental Properties
- Density: 1.07
- Boiling Point: 170°Cat760mmHg
- Flash Point: 59.7°C
- Refractive Index: 1.517
- PSA: 41.79
4H-Pyrazol-4-one,3,5-dihydro-3,3,5,5-tetramethyl- Related Literature
-
1. Triphenylphosphine oxide-catalyzed stereoselective poly- and dibromination of unsaturated compounds†Tian-Yang Yu,Yao Wang,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 7817-7820
-
Louis Porte RSC Adv., 2014,4, 64506-64513
-
Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
-
Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
-
Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
30467-62-0 (4H-Pyrazol-4-one,3,5-dihydro-3,3,5,5-tetramethyl-) Related Products
- 340310-05-6((2Z)-2-cyano-3-[4-(2,4-dinitrophenoxy)-3-methoxyphenyl]-N-(4-ethylphenyl)prop-2-enamide)
- 624-75-9(Iodoacetonitrile)
- 2034353-56-3(methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-1,2,3triazolo1,5-apyrazine-3-amido}benzoate)
- 1956377-75-5(1-Methyl-1-azaspiro[4.5]decan-8-amine dihydrochloride)
- 1240528-94-2(1-(3-aminophenyl)-5-methylimidazolidin-2-one)
- 1368221-70-8(2-amino-1,2,4triazolo1,5-apyridine-8-carbonitrile)
- 1393590-47-0(2-{(benzyloxy)carbonylamino}-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid)
- 1335225-09-6((2E)-3-(5-methylpyridin-2-yl)prop-2-enoic acid)
- 2138287-85-9((1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid)
- 1040085-98-0(Di-Norbudesonide(Mixture of Diastereomers))
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
